Cas no 108446-79-3 (3-(4-Chlorophenyl)-1-phenylpyrazole-4-propionic Acid)

• Product Name: 3-(4-Chlorophenyl)-1-phenylpyrazole-4-propionic Acid
• CAS No: 108446-79-3
• MF: C₁₈H₁₅ClN₂O₂
• MW: 326.776903390884
• MDL: MFCD02714772
• CID: 128032
• PubChem ID: 24884395
• Update Time: 2025-04-18

3-(4-Chlorophenyl)-1-phenylpyrazole-4-propionic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanoicacid, 3-(4-chlorophenyl)-1-phenyl-
• 3-(4-CHLOROPHENYL)-1-PHENYLPYRAZOLE-4-PROPIONIC ACID
• 3-[3-(4-chlorophenyl)-1-phenylpyrazol-4-yl]propanoic acid
• 1H-Pyrazole-4-propanoic acid,3-(4-chlorophenyl)-1-phenyl
• J-002144
• 3-[3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-4-yl]propanoic acid
• 3-(4-Chlorophenyl)-1-phenylpyrazole-4-propionic acid, 97%
• MFCD02714772
• 108446-79-3
• 3-(4-Chlorophenyl)-1-phenylpyrazole-4-p
• Oprea1_223252
• 3-(3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)propanoic acid
• VMLJRLMYIOMLFC-UHFFFAOYSA-N
• CS-0339486
• DTXSID50546069
• beta-[3-(p-Chlorophenyl)-1-phenylpyrazol-4-yl]propionic acid
• 3-(3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-4-yl)propanoicacid
• G84678
• 3-(4-Chlorophenyl)-1-phenylpyrazole-4-propionic Acid

• MDL： MFCD02714772
• Inchi： 1S/C18H15ClN2O2/c19-15-9-6-13(7-10-15)18-14(8-11-17(22)23)12-21(20-18)16-4-2-1-3-5-16/h1-7,9-10,12H,8,11H2,(H,22,23)
• InChI Key： VMLJRLMYIOMLFC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=CN(C2C=CC=CC=2)N=1)CCC(=O)O

Computed Properties

• Exact Mass: 326.08200
• Monoisotopic Mass: 326.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 153-157 °C
• Boiling Point: 532.1±45.0 °C at 760 mmHg
• Flash Point: 275.6±28.7 °C
• Refractive Index: 1.63
• PSA: 55.12000
• LogP: 4.20990
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-(4-Chlorophenyl)-1-phenylpyrazole-4-propionic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H413
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)